2-{3-Hydroxy-5-[2-(4-methoxyphenyl)ethenyl]phenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol

• IUPAC Name: 2-[3-hydroxy-5-[2-(4-methoxyphenyl)ethenyl]phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C21H24O8/c1-27-15-6-4-12(5-7-15)2-3-13-8-14(23)10-16(9-13)28-21-20(26)19(25)18(24)17(11-22)29-21/h2-10,17-26H,11H2,1H3
• InChI Key: MFMQRDLLSRLUJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=CC(=CC(=C2)OC3C(C(C(C(O3)CO)O)O)O)O
• Molecular Formula: C21H24O8
• Molecular Weight: 404.4 g/mol

Description

The compound 2-{3-Hydroxy-5-[2-(4-methoxyphenyl)ethenyl]phenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol (IUPAC name), commonly known as deoxyrhapontin, is a glycosylated stilbene derivative. Its structure comprises a stilbene backbone (two phenyl groups connected by an ethenyl bridge) with a glucose moiety (oxane-3,4,5-triol) and a 4-methoxyphenyl substituent . Key properties include:

• Molecular formula: C₂₁H₂₄O₈
• Molecular weight: 404.41 g/mol
• Key features: A glucoside (hydroxymethyl oxane) linked to a 3-hydroxy-5-[(E)-2-(4-methoxyphenyl)ethenyl]phenol group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{3-Hydroxy-5-[2-(4-methoxyphenyl)ethenyl]phenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol typically involves multiple steps, starting with the preparation of the core structure and subsequent functionalization. One common approach is to start with a phenolic compound, which undergoes a series of reactions including alkylation, hydroxylation, and glycosylation to introduce the oxane ring and hydroxyl groups .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for scalability and cost-effectiveness. This includes using readily available starting materials, efficient catalysts, and reaction conditions that maximize yield and minimize by-products. The process may also involve purification steps such as crystallization or chromatography to obtain the desired product in high purity .

Chemical Reactions Analysis

Types of Reactions

2-{3-Hydroxy-5-[2-(4-methoxyphenyl)ethenyl]phenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to remove the double bond in the ethenyl group.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce saturated compounds .

Scientific Research Applications

2-{3-Hydroxy-5-[2-(4-methoxyphenyl)ethenyl]phenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antioxidant and antimicrobial properties.

Medicine: Investigated for its potential therapeutic effects, such as anticancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{3-Hydroxy-5-[2-(4-methoxyphenyl)ethenyl]phenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol involves its interaction with various molecular targets and pathways. For example, its antioxidant activity may be due to its ability to scavenge free radicals and inhibit oxidative stress. Its antimicrobial effects could be attributed to its interaction with microbial cell membranes, leading to cell lysis .

Comparison with Similar Compounds

Structural Analogues

Table 1: Structural and Molecular Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Source/Application
Deoxyrhapontin	C₂₁H₂₄O₈	404.41	4-Methoxyphenyl ethenyl, glucose moiety	Inhibitor of ADAMTS-4/5
Rhaponticin	C₂₁H₂₄O₉	420.42	3-Hydroxy-4-methoxyphenyl ethenyl, glucose moiety	Anti-inflammatory agent
Resveratrol	C₁₄H₁₂O₃	228.25	4-Hydroxyphenyl ethenyl (aglycone)	Broad-spectrum antioxidant
Polydatin	C₂₀H₂₂O₈	390.38	4-Hydroxyphenyl ethenyl, glucose moiety	Cardioprotective agent
Piceatannol	C₁₄H₁₂O₄	244.24	3,5-Dihydroxyphenyl ethenyl (aglycone)	ADAMTS-4 inhibitor (IC₅₀ = 1 μM)

Key Structural Differences :

• Deoxyrhapontin vs.
• Deoxyrhapontin vs. Resveratrol : Glycosylation in deoxyrhapontin improves solubility but reduces direct enzyme inhibition compared to the aglycone resveratrol .
• Deoxyrhapontin vs. Polydatin : Polydatin has a 4-hydroxyphenyl group, which may increase antioxidant activity but alter metabolic stability .

Table 2: Enzymatic Inhibition Data

Compound	Target Enzyme	IC₅₀ (FRET Assay)	IC₅₀ (RP-HPLC Assay)	Notes
Deoxyrhapontin	ADAMTS-4	100 μM	No inhibition	Discrepancy due to fluorescence interference
Rhaponticin	ADAMTS-4	100 μM	No inhibition	Similar assay limitations
Resveratrol	ADAMTS-4	10 μM	50 μM	Aglycone form shows higher potency
Piceatannol	ADAMTS-4	1 μM	1 μM	Most potent inhibitor in this class

Key Findings :

• Glycosylation Impact: Glycosylated compounds like deoxyrhapontin and rhaponticin exhibit reduced enzymatic inhibition compared to their aglycone counterparts (resveratrol, piceatannol). This is attributed to steric hindrance from the glucose moiety or altered binding kinetics .
• Methoxy vs.

Pharmacokinetic and Therapeutic Potential

• Deoxyrhapontin : The glucoside group enhances water solubility, making it more suitable for oral administration than resveratrol. However, its lower enzyme inhibition potency may limit therapeutic use unless modified .
• Rhaponticin : Shows anti-inflammatory activity via NF-κB pathway modulation, suggesting applications in chronic inflammation .
• Polydatin : Demonstrated cardioprotective effects in preclinical models, likely due to its antioxidant properties .

Biological Activity

2-{3-Hydroxy-5-[2-(4-methoxyphenyl)ethenyl]phenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol, commonly referred to as Rhapontin, is a natural compound with significant biological activity. It belongs to the class of organic compounds known as fatty acyl glycosides and is derived from various plants, notably Rheum undulatum. This article explores its biological properties, including antioxidant, anti-inflammatory, and potential anticancer activities.

Chemical Structure

The molecular structure of Rhapontin is characterized by a complex arrangement of hydroxymethyl and phenolic groups. Its IUPAC name is:

IUPAC Name: 2-{3-Hydroxy-5-[2-(4-methoxyphenyl)ethenyl]phenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol
Molecular Formula: C21H24O9
Molecular Weight: 420.414 g/mol

Antioxidant Activity

Rhapontin exhibits potent antioxidant properties. Research indicates that it can scavenge free radicals and enhance the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GSH-Px). This activity is crucial in mitigating oxidative stress-related diseases.

Study	Concentration	Effect
Zhang et al. (2020)	100 µg/mL	Significant increase in SOD activity
Liu et al. (2021)	250 µg/mL	Enhanced GSH levels by 50%

Anti-inflammatory Activity

Rhapontin has demonstrated anti-inflammatory effects through the inhibition of pro-inflammatory cytokines such as IL-1β and TNF-α. In vitro studies show that Rhapontin reduces the expression of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway.

Study	Model	Outcome
Chen et al. (2021)	RAW 264.7 macrophages	Decreased IL-6 production by 40%
Wang et al. (2022)	Mouse model of colitis	Reduced COX-2 expression by 30%

Anticancer Activity

Emerging evidence suggests that Rhapontin may possess anticancer properties. Studies have shown it to induce apoptosis in various cancer cell lines, including breast and liver cancer cells.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (breast cancer)	15	Induction of caspase-3 activation
HepG2 (liver cancer)	20	Inhibition of NF-kB signaling pathway

Case Studies

• Pulmonary Fibrosis Model
  In a study involving bleomycin-induced pulmonary fibrosis in mice, Rhapontin treatment resulted in significant reductions in collagen deposition and improved lung function metrics compared to control groups. Histopathological analysis revealed less inflammation and fibrosis.
  • Dosage: 50 mg/kg body weight
  • Results: Decreased hydroxyproline levels by 60%, indicating reduced collagen synthesis.
• Diabetes-Induced Oxidative Stress
  A study assessed the effects of Rhapontin on diabetic rats. It was found to lower blood glucose levels and improve markers of oxidative stress.
  • Dosage: 100 mg/kg for four weeks
  • Results: Increased serum insulin levels and reduced malondialdehyde (MDA) levels by 45%.